Cas no 111137-27-0 (Oxiraneacetic acid, octyl ester, (S)-)

• Product Name: Oxiraneacetic acid, octyl ester, (S)-
• CAS No: 111137-27-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1196610
• Update Time: 2024-08-02

Oxiraneacetic acid, octyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Oxiraneacetic acid, octyl ester, (S)-
• 2-Oxiraneacetic acid, octyl ester, (2S)-

• Inchi： 1S/C12H22O3/c1-2-3-4-5-6-7-8-14-12(13)9-11-10-15-11/h11H,2-10H2,1H3/t11-/m0/s1
• InChI Key： FMDHLQZTPKEXPR-NSHDSACASA-N
• SMILES： O1C[C@@H]1CC(OCCCCCCCC)=O

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 278.2±13.0 °C(Predicted)
• PSA: 38.83